Cas no 1314903-97-3 (2-(4-chloro-3,5-dimethylphenyl)ethanol)

• Product Name: 2-(4-chloro-3,5-dimethylphenyl)ethanol
• CAS No: 1314903-97-3
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD11111027
• CID: 5217242
• PubChem ID: 55264782
• Update Time: 2026-03-06

2-(4-chloro-3,5-dimethylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethylphenethyl alcohol
• 2-(4-chloro-3,5-dimethylphenyl)ethan-1-ol
• 2-(4-chloro-3,5-dimethylphenyl)ethanol

• MDL： MFCD11111027
• Inchi： 1S/C10H13ClO/c1-7-5-9(3-4-12)6-8(2)10(7)11/h5-6,12H,3-4H2,1-2H3
• InChI Key： WGYWVFCQUZZHJB-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC(C)=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 184.065
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-(4-chloro-3,5-dimethylphenyl)ethanol

Comprehensive Guide to 2-(4-Chloro-3,5-dimethylphenyl)ethanol (CAS No. 1314903-97-3): Properties, Applications, and Market Insights

2-(4-Chloro-3,5-dimethylphenyl)ethanol (CAS No. 1314903-97-3) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This aromatic alcohol derivative is known for its unique structural features, including a chloro-substituted dimethylphenyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential as a building block for more complex molecules.

The chemical formula of 2-(4-chloro-3,5-dimethylphenyl)ethanol is C₁₀H₁₃ClO, with a molecular weight of 184.66 g/mol. Its structure consists of a phenyl ring substituted with chloro and methyl groups at positions 4, 3, and 5, respectively, along with an ethanol side chain at position 2. This configuration contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane while being sparingly soluble in water.

One of the most searched questions about CAS 1314903-97-3 relates to its synthesis. The compound is typically prepared through the reduction of the corresponding aldehyde or carboxylic acid derivative using reducing agents like sodium borohydride or lithium aluminum hydride. Alternative routes may involve Grignard reactions or catalytic hydrogenation processes. The purity of 2-(4-chloro-3,5-dimethylphenyl)ethanol is crucial for its applications, with HPLC and GC-MS being common analytical methods for quality control.

In pharmaceutical research, 2-(4-chloro-3,5-dimethylphenyl)ethanol serves as a valuable intermediate for the development of bioactive molecules. Its structure is particularly interesting for medicinal chemists designing new drug candidates targeting neurological disorders or inflammatory conditions. The compound's ability to cross the blood-brain barrier makes it a promising scaffold for CNS-active pharmaceuticals, a topic that has gained significant attention in recent drug discovery trends.

The agrochemical industry utilizes CAS 1314903-97-3 as a precursor for synthesizing novel pesticides and herbicides. With growing concerns about food security and sustainable agriculture, researchers are exploring more efficient and environmentally friendly crop protection agents. The chloro and methyl substitutions on the phenyl ring of this compound provide excellent starting points for developing molecules with specific modes of action against agricultural pests.

Material science applications of 2-(4-chloro-3,5-dimethylphenyl)ethanol include its use as a monomer or modifier in polymer chemistry. The compound can be incorporated into specialty resins or used to functionalize surfaces, particularly in applications requiring specific hydrophobic or aromatic properties. Recent advancements in smart materials and coatings have increased demand for such tailored chemical building blocks.

From a safety perspective, 2-(4-chloro-3,5-dimethylphenyl)ethanol requires standard laboratory precautions. While not classified as highly hazardous, proper handling with gloves and eye protection is recommended. The compound should be stored in a cool, dry place away from strong oxidizers. These safety considerations align with current industry trends emphasizing workplace safety and responsible chemical management.

The market for CAS 1314903-97-3 has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Pricing trends indicate moderate fluctuations based on raw material availability and demand from end-user industries. Custom synthesis services for this compound have become increasingly popular, catering to research institutions and companies requiring specific quantities or purity grades.

Analytical characterization of 2-(4-chloro-3,5-dimethylphenyl)ethanol typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These techniques confirm the compound's identity and purity, which are critical parameters for research and industrial applications. Recent advancements in analytical technologies have improved the detection limits and accuracy for such characterizations.

Environmental considerations for CAS 1314903-97-3 include its biodegradability and potential ecological impact. While comprehensive studies are limited, the compound's structural features suggest moderate persistence in the environment. Current research trends focus on developing greener synthetic routes and more sustainable applications for such specialty chemicals.

Future prospects for 2-(4-chloro-3,5-dimethylphenyl)ethanol appear promising, particularly in the development of novel pharmaceutical compounds and advanced materials. The growing interest in personalized medicine and targeted therapies may drive further research into derivatives of this compound. Additionally, its potential applications in electronic materials and nanotechnology are areas worth exploring.

For researchers working with CAS 1314903-97-3, proper documentation and regulatory compliance are essential. While the compound is not currently subject to stringent controls, maintaining accurate records of its use and disposal aligns with best practices in chemical management and supports responsible research initiatives.

In conclusion, 2-(4-chloro-3,5-dimethylphenyl)ethanol (CAS No. 1314903-97-3) represents a versatile chemical intermediate with significant potential across multiple industries. Its unique structural properties, combined with growing applications in cutting-edge research areas, make it a compound of continuing interest to chemists and material scientists worldwide.